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Compound of Interest

Compound Name: Diazinon-d10

Cat. No.: B020924 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. The proper disposal of chemical reagents, such as the

organophosphate pesticide Diazinon-d10, is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe handling and disposal of Diazinon-d10, ensuring the protection of both laboratory

personnel and the ecosystem.

Diazinon-d10, a deuterated analog of Diazinon, is utilized in environmental and toxicological

studies. While its isotopic labeling makes it a valuable research tool, its disposal requires

meticulous attention to detail due to its inherent hazards.

Immediate Safety and Hazard Information
Diazinon-d10 is classified as a hazardous substance with multiple risk factors. Understanding

these hazards is the first step in ensuring safe handling and disposal.

Summary of Diazinon-d10 Hazards:
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Hazard Category Description GHS Hazard Statement(s)

Acute Toxicity (Oral) Toxic if swallowed.[1][2] H301[1][2]

Acute Toxicity (Dermal) Toxic in contact with skin.[1] H311[1]

Acute Toxicity (Inhalation) Toxic if inhaled.[1] H331[1]

Carcinogenicity May cause cancer.[1][3][4] H350[1][3][4]

Specific Target Organ Toxicity

Causes damage to the central

nervous system and visual

organs.[1]

H370[1]

Aquatic Hazard (Acute) Very toxic to aquatic life.[2][4] H400[2][4]

Aquatic Hazard (Chronic)
Very toxic to aquatic life with

long lasting effects.[2][4][5]
H410[2][4]

Flammability
Highly flammable liquid and

vapor.[1]
H225[1]

This table summarizes the primary hazards associated with Diazinon-d10. Always refer to the

specific Safety Data Sheet (SDS) for the most detailed and up-to-date information.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of Diazinon-d10. This

procedure should be carried out in a designated and properly equipped laboratory area.

Personnel Protective Equipment (PPE) Required:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Flame-retardant lab coat

Closed-toe shoes
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Respiratory protection (if ventilation is inadequate)

Disposal Steps:

Initial Assessment and Containment:

Quantify the amount of Diazinon-d10 waste to be disposed of.

Ensure the waste is in a sealed, properly labeled container. The label should clearly state

"Hazardous Waste: Diazinon-d10" and include the appropriate hazard pictograms.

Contact a Licensed Waste Disposal Service:

The primary and mandatory step for the disposal of Diazinon-d10 is to engage a licensed

professional waste disposal company.[5] These companies are equipped to handle and

transport hazardous chemical waste in compliance with all regulations.

Provide the waste disposal service with the Safety Data Sheet (SDS) for Diazinon-d10 to

ensure they have all necessary information for safe handling and transport.

Interim Storage:

While awaiting pickup from the disposal service, store the sealed waste container in a

designated hazardous waste accumulation area.

This area should be a cool, dry, and well-ventilated location, away from heat sources and

incompatible materials.[1]

The storage area should be secure and accessible only to authorized personnel.[2]

Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.[5]

Wearing appropriate PPE, contain the spill using an absorbent, non-combustible material

such as vermiculite, dry sand, or earth.[5][6]
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Carefully collect the absorbent material and contaminated soil into a sealed container for

hazardous waste disposal.[6]

Do not allow the spilled material to enter drains or waterways.[5]

Decontamination of Empty Containers:

Empty containers that held Diazinon-d10 must be treated as hazardous waste unless

properly decontaminated.

A common procedure for decontamination is triple rinsing the container with a suitable

solvent (e.g., ethanol or acetone), as recommended by the EPA for pesticide containers.[7]

The rinsate from this process is also considered hazardous waste and must be collected

and disposed of along with the primary Diazinon-d10 waste.[7]

After triple rinsing, puncture the container to prevent reuse.

Documentation:

Maintain a detailed record of the disposal process, including the date, quantity of waste,

and the name of the licensed disposal company. This documentation is crucial for

regulatory compliance.

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following diagram

illustrates the logical flow of operations.
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Caption: Logical workflow for the safe disposal of Diazinon-d10.
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Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations. Always consult the Safety Data Sheet (SDS) provided by the manufacturer

and adhere to the specific guidelines of your institution and local environmental protection

agencies.[5][8][9] The disposal of hazardous materials must be conducted by trained

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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